Cas no 2228640-32-0 (5-(4-ethylphenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(4-ethylphenyl)-1,2-oxazol-4-amine
• CAS No: 2228640-32-0
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6281910
• PubChem ID: 165852654
• Update Time: 2025-06-11

5-(4-ethylphenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylphenyl)-1,2-oxazol-4-amine
• 2228640-32-0
• EN300-1803682

• Inchi： 1S/C11H12N2O/c1-2-8-3-5-9(6-4-8)11-10(12)7-13-14-11/h3-7H,2,12H2,1H3
• InChI Key： VDTMAKRQCUPRER-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų

Additional information on 5-(4-ethylphenyl)-1,2-oxazol-4-amine

Introduction to 5-(4-ethylphenyl)-1,2-oxazol-4-amine (CAS No: 2228640-32-0)

5-(4-ethylphenyl)-1,2-oxazol-4-amine, identified by the chemical abstracts service number 2228640-32-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound features a fused oxazole ring system linked to a phenyl group substituted with an ethyl moiety, which imparts distinct electronic and steric properties. Such structural motifs are frequently explored in the design of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The 5-(4-ethylphenyl)-1,2-oxazol-4-amine scaffold has been investigated for its pharmacological profile, with studies suggesting its utility as a precursor or intermediate in the synthesis of more complex drug candidates. The oxazole ring, a five-membered aromatic heterocycle containing one oxygen atom, is known for its versatility in medicinal chemistry due to its ability to engage in hydrogen bonding and exhibit moderate lipophilicity. The presence of the ethyl group on the phenyl ring further modulates the compound's physicochemical properties, influencing solubility, permeability, and metabolic stability—key factors in drug development.

In recent years, there has been growing interest in oxazole derivatives as pharmacophores, particularly for their role in modulating enzyme activity and receptor binding. For instance, modifications of the oxazole core have been associated with compounds exhibiting anti-inflammatory, analgesic, and neuroprotective effects. The 5-(4-ethylphenyl)-1,2-oxazol-4-amine structure aligns with this trend, making it a candidate for further exploration in therapeutic contexts. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives of this class that may enhance target specificity or improve pharmacokinetic profiles.

The synthesis of 5-(4-ethylphenyl)-1,2-oxazol-4-amine typically involves multi-step organic transformations, including cyclization reactions to form the oxazole ring and functional group interconversions to introduce the ethylphenyl substituent. Advances in synthetic methodologies have enabled more efficient and scalable production of such heterocycles, reducing costs and improving yields. These advancements are critical for translating laboratory discoveries into viable pharmaceuticals. The compound's stability under various reaction conditions also makes it a valuable building block for medicinal chemists seeking novel molecular architectures.

From a biochemical perspective, the amine functionality in 5-(4-ethylphenyl)-1,2-oxazol-4-amine suggests potential interactions with biological targets such as enzymes or receptors. The electron-withdrawing nature of the oxazole ring can influence the reactivity of adjacent functional groups, while the ethylphenyl moiety may contribute to hydrophobic interactions. Such features are often exploited to fine-tune binding affinities and selectivity. Recent studies have highlighted the importance of understanding these interactions at a molecular level to design drugs that minimize side effects while maximizing therapeutic efficacy.

The pharmaceutical industry continues to invest in innovative approaches for drug discovery, with natural product-inspired scaffolds like 5-(4-ethylphenyl)-1,2-oxazol-4-amine playing a pivotal role. By integrating knowledge from synthetic organic chemistry with insights from structural biology and pharmacology, researchers aim to develop next-generation therapeutics that address unmet medical needs. The versatility of heterocyclic compounds underscores their enduring relevance in modern drug design; indeed, many FDA-approved drugs incorporate oxazole or related motifs into their structures.

In conclusion,5-(4-ethylphenyl)-1,2-oxazol-4-amine (CAS No: 2228640-32-0) represents a promising entity within the field of medicinal chemistry. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As research progresses, further exploration of this scaffold may yield insights into novel therapeutic strategies across various disease indications. The continued development of efficient synthetic routes and computational tools will be essential for unlocking its full potential as a pharmaceutical intermediate or lead compound.